Cas no 2649033-96-3 (3-(2-isocyanatoethyl)-2,4-dimethoxypyridine)

• Product Name: 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine
• CAS No: 2649033-96-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6235752
• PubChem ID: 165699656
• Update Time: 2025-05-21

3-(2-isocyanatoethyl)-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine
• EN300-1796773
• 2649033-96-3

• Inchi： 1S/C10H12N2O3/c1-14-9-4-6-12-10(15-2)8(9)3-5-11-7-13/h4,6H,3,5H2,1-2H3
• InChI Key： CPUFQNDHEJJFEM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1CCN=C=O)OC

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine

3-(2-isocyanatoethyl)-2,4-dimethoxypyridine (CAS No: 2649033-96-3)

3-(2-isocyanatoethyl)-2,4-dimethoxypyridine is a versatile organic compound with the CAS registry number 2649033-96-3. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of isocyanato and methoxy groups in its structure imparts unique chemical properties, making it a valuable molecule in various fields of chemistry and materials science.

The molecular structure of 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine consists of a pyridine ring substituted with two methoxy groups at positions 2 and 4, and an isocyanatoethyl group at position 3. The isocyanato group (-N=C=O) is highly reactive, enabling this compound to participate in various condensation reactions, such as those involving amines or alcohols. This reactivity makes it a useful precursor in the synthesis of polyurethanes, resins, and other high-performance materials.

Recent studies have highlighted the potential of 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine in advanced materials science. For instance, researchers have explored its use as a building block for constructing functional polymers with tailored mechanical and thermal properties. The methoxy groups in the molecule contribute to its solubility in organic solvents, facilitating its incorporation into polymer matrices. Additionally, the pyridine ring provides aromatic stability and electronic versatility, which are advantageous in applications such as optoelectronics and catalysis.

In the field of medicinal chemistry, 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine has shown promise as a lead compound for drug discovery. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive candidate for designing bioactive molecules. Recent research has focused on modifying its structure to enhance pharmacokinetic properties while maintaining its biological activity.

The synthesis of 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine typically involves multi-step reactions that combine nucleophilic aromatic substitution with isocyanate chemistry. The starting material is often a substituted pyridine derivative, which undergoes functionalization to introduce the isocyanatoethyl group. Optimization of reaction conditions has led to higher yields and improved purity of the final product.

From an environmental perspective, understanding the degradation pathways of 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. These findings are essential for developing sustainable manufacturing processes and waste management strategies.

In conclusion, 3-(2-isocyanatoethyl)-2,4-dimethoxypyridine (CAS No: 2649033-96-3) is a multifaceted compound with applications spanning materials science, medicinal chemistry, and polymer technology. Its unique chemical properties and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an increasingly important role in various scientific domains.